Cas no 2229254-88-8 (1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopentan-1-amine)

• Product Name: 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopentan-1-amine
• CAS No: 2229254-88-8
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 6274371
• PubChem ID: 165629205
• Update Time: 2025-11-06

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopentan-1-amine
• 1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopentan-1-amine
• EN300-1771738
• 2229254-88-8

• Inchi： 1S/C12H15N5/c13-12(6-1-2-7-12)10-5-3-4-9(8-10)11-14-16-17-15-11/h3-5,8H,1-2,6-7,13H2,(H,14,15,16,17)
• InChI Key： BVUXUUDEWUMZEI-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=C(C3N=NNN=3)C=2)CCCC1

Computed Properties

• Exact Mass: 229.13274550g/mol
• Monoisotopic Mass: 229.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.5Ų

Additional information on 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopentan-1-amine

1-3-(1H-1,2,3,4-Tetrazol-5-Yl)Phenylcyclopentan-1-Amine: A Comprehensive Overview

The compound CAS No 2229254-88-8, also known as 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopentan-1-amine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrazole derivatives, which have garnered considerable attention due to their unique chemical properties and versatility. The tetrazole ring in this molecule is a key structural feature that contributes to its reactivity and functionality.

Recent studies have highlighted the importance of tetrazole-containing compounds in the field of medicinal chemistry. The cyclopentane ring in this compound adds stability and rigidity to the molecule, making it an ideal candidate for drug design. Researchers have explored its potential as a building block for developing bioactive molecules with applications in cancer therapy and neurodegenerative diseases. The amine group in the structure further enhances its ability to form hydrogen bonds, which is crucial for interactions with biological targets.

The synthesis of CAS No 2229254-88-8 involves a multi-step process that typically includes the formation of the tetrazole ring followed by coupling reactions to introduce the phenyl and cyclopentane moieties. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ability to act as a precursor for metal-free radicals has been exploited in polymer chemistry. Recent research has demonstrated its role in synthesizing conductive polymers with applications in electronics and energy storage devices. The tetrazole group in this molecule facilitates radical formation under mild conditions, making it a valuable component in green chemistry.

Moreover, the compound's stability under various environmental conditions makes it suitable for use in harsh industrial settings. Its resistance to thermal degradation and chemical corrosion has been tested extensively, confirming its robustness for long-term applications. This property is particularly advantageous in industries such as coatings and adhesives where durability is paramount.

From an environmental perspective, the development of eco-friendly synthesis routes for CAS No 2229254-88-8 has been a focal point of recent research. Scientists have explored the use of biodegradable solvents and catalysts to minimize the environmental footprint of its production. These efforts align with global sustainability goals and highlight the compound's potential as a sustainable alternative to traditional chemicals.

In conclusion, CAS No 2229254-88-8, or 1-3-(1H-1,2,3,4-tetrazol-5-Yl)Phenylcyclopentan-1-Amine, is a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in medicinal chemistry, materials science, and industrial manufacturing. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing technological and scientific frontiers.